Cas no 54840-07-2 (Phenol, 2-chloro-4-isocyanato-)

Phenol,  2-chloro-4-isocyanato- structure
54840-07-2 structure
Product Name:Phenol, 2-chloro-4-isocyanato-
CAS No:54840-07-2
MF:C7H4ClNO2
MW:169.565160751343
CID:942926
PubChem ID:76851037
Update Time:2025-04-19

Phenol, 2-chloro-4-isocyanato- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-chloro-4-isocyanato-
    • Phenol, 2-chloro-4-isocyanato-
    • DB-327175
    • 54840-07-2
    • 2-Chloro-4-isocyanatophenol
    • Phenol,2-chloro-4-isocyanato-
    • Inchi: 1S/C7H4ClNO2/c8-6-3-5(9-4-10)1-2-7(6)11/h1-3,11H
    • InChI Key: FKBODYLDYUWOMM-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1O)N=C=O

Computed Properties

  • Exact Mass: 168.9930561g/mol
  • Monoisotopic Mass: 168.9930561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 49.7Ų

Phenol, 2-chloro-4-isocyanato- Related Literature

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